Cas no 8007-93-0 (1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile)

1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile structure
8007-93-0 structure
Product Name:1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile
CAS No:8007-93-0
MF:C10H9N3
MW:171.198561429977
CID:720176
Update Time:2023-08-02

1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Belladonna, ext.
    • BELLADONNA TINCTURE
    • BELLADONNA FLUID EXTRACT PHARMACEUTICAL GRADE
    • 1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile
    • 1,2-dimethylbenzimidazole-5-carbonitrile
    • 1,2-DIMETHYL-1H-BENZIMIDAZOLE-5-CARBONITRILE
    • KM2009
    • STL570869
    • AS07074
    • V7817
    • Dianqie Ding
    • Belladonna Extract
    • Inchi: 1S/C10H9N3/c1-7-12-9-5-8(6-11)3-4-10(9)13(7)2/h3-5H,1-2H3
    • InChI Key: HJYJGQHRYUADIO-UHFFFAOYSA-N
    • SMILES: N1(C)C(C)=NC2C=C(C#N)C=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 242
  • XLogP3: 1.6
  • Topological Polar Surface Area: 41.6

1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile Security Information

  • Hazardous Material transportation number:1544
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Packing Group:III
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